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2-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(2,6-dimethylphenyl)pyridine-2-carboxamide is a chemical compound belonging to the
class of aromatic anilides, characterized by a pyridine-2-carboxamide core substituted with a
2,6-dimethylphenyl group. This molecule, also known by synonyms such as N-(2,6-
dimethylphenyl)picolinamide, holds interest in medicinal chemistry and material science due to
the presence of the versatile pyridine and carboxamide moieties. This technical guide provides
a comprehensive overview of its known physical and chemical properties, general synthetic
approaches, and an exploration of the biological activities associated with its structural class.

Physicochemical Properties

The physical and chemical properties of N-(2,6-dimethylphenyl)pyridine-2-carboxamide are
summarized in the table below. It is a solid at room temperature with limited solubility in
common polar solvents.
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Property Value Source(s)
N-(2,6-
IUPAC Name dimethylphenyl)pyridine-2- [1]
carboxamide
N-(2,6-
dimethylphenyl)picolinamide,
Synonyms ) [2]
N-(2',6'-Dimethylphenl)-2-
pyridine carboxamide
CAS Number 39627-98-0 [1]
Molecular Formula C14H14N20 [1]
Molecular Weight 226.27 g/mol [2]
Physical State Solid [3]
Melting Point 104 °C [2]

Boiling Point (Predicted)

290.3+35.0°C

[2]

Density (Predicted)

1.165 + 0.06 g/cm?3

[2]

Solubility

DMSO (Slightly), Methanol
(Slightly)

[2]

Synthesis and Characterization
General Synthesis Approach

A specific, detailed experimental protocol for the synthesis of N-(2,6-dimethylphenyl)pyridine-

2-carboxamide is not readily available in the reviewed literature. However, a general and

widely applicable method for the synthesis of pyridine carboxamides involves the condensation

reaction between a pyridine carboxylic acid derivative and an aniline.[4]

A plausible synthetic route for N-(2,6-dimethylphenyl)pyridine-2-carboxamide is outlined

below. This involves the activation of picolinic acid (pyridine-2-carboxylic acid) to an acyl

chloride, followed by its reaction with 2,6-dimethylaniline.
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Experimental Workflow: General Synthesis of N-(2,6-dimethylphenyl)pyridine-2-

carboxamide
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Caption: General workflow for the synthesis of N-(2,6-dimethylphenyl)pyridine-2-
carboxamide.

Purification and Analysis

Following the synthesis, the crude product would typically be purified using standard laboratory
techniques such as recrystallization from a suitable solvent or column chromatography on silica
gel.

The characterization of the purified N-(2,6-dimethylphenyl)pyridine-2-carboxamide would be
performed using a combination of spectroscopic methods:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
confirm the molecular structure by identifying the chemical shifts and coupling constants of
the protons and carbons in the molecule.

e Infrared (IR) Spectroscopy: IR spectroscopy would be employed to identify the characteristic
functional groups, such as the N-H and C=0 stretching vibrations of the amide group, and
the aromatic C-H and C=C vibrations of the pyridine and dimethylphenyl rings.

e Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular
weight of the compound and to analyze its fragmentation pattern, further confirming its
identity.

Biological Activity and Signaling Pathways

Extensive searches of scientific literature did not yield specific studies on the biological activity
or the mechanism of action of N-(2,6-dimethylphenyl)pyridine-2-carboxamide. However, the
broader class of pyridine carboxamide derivatives has been investigated for various
pharmacological activities.

o Antifungal Activity: Several novel pyridine carboxamide derivatives have been synthesized
and shown to exhibit antifungal activity. The proposed mechanism of action for some of
these compounds is the inhibition of succinate dehydrogenase (SDH), an essential enzyme
in the mitochondrial electron transport chain of fungi.[4]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b139811?utm_src=pdf-body
https://www.benchchem.com/product/b139811?utm_src=pdf-body
https://www.benchchem.com/product/b139811?utm_src=pdf-body
https://www.benchchem.com/product/b139811?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9706280/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Anticonvulsant Activity: Certain N-(2,6-dimethylphenyl)pyridinedicarboximides, which share
structural similarities with the topic compound, have demonstrated anticonvulsant properties
in animal models, primarily against maximal electroshock (MES) induced seizures.[5] This
suggests a potential for compounds with the N-(2,6-dimethylphenyl) moiety to interact with
targets in the central nervous system. Other studies on N-(2,6-dimethylphenyl)-substituted
compounds have also reported anticonvulsant effects, with some evidence pointing towards
the modulation of GABAergic neurotransmission.[6][7]

e Enzyme Inhibition: The pyridine carboxamide scaffold is present in molecules that have been
investigated as inhibitors of various enzymes. For instance, some derivatives have been
explored as potent and selective inhibitors of Hematopoietic Progenitor Kinase 1 (HPK1), a
target for cancer immunotherapy.[8] Additionally, other derivatives have been studied as
urease inhibitors.[9]

Due to the lack of specific biological data for N-(2,6-dimethylphenyl)pyridine-2-carboxamide,
a signaling pathway diagram cannot be provided at this time. Further research is required to
elucidate its specific biological targets and mechanism of action.

Conclusion

N-(2,6-dimethylphenyl)pyridine-2-carboxamide is a well-defined chemical entity with
established physical and chemical properties. While a specific, detailed synthesis protocol is
not publicly available, its synthesis can be reasonably achieved through standard organic
chemistry methodologies. The primary knowledge gap for this compound lies in its biological
activity. Although the broader class of pyridine carboxamides exhibits a range of interesting
pharmacological properties, including antifungal and anticonvulsant activities, the specific
biological profile of N-(2,6-dimethylphenyl)pyridine-2-carboxamide remains to be
determined. This presents an opportunity for future research to explore the potential of this
compound in various therapeutic areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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